Cas no 1220035-97-1 (N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride)

• Product Name: N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride
• CAS No: 1220035-97-1
• MF: C₁₁H₂₆Cl₂N₂
• MW: 257.243541240692
• CID: 4688408
• Update Time: 2025-07-23

N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride
• N-Propyl-N-(pyrrolidin-2-ylmethyl)propan-1-amine dihydrochloride
• n-propyl-n-(2-pyrrolidinylmethyl)-1-propanamine dihydrochloride
• dipropyl(pyrrolidin-2-ylmethyl)amine dihydrochloride
• N-Propyl-N-(pyrrolidin-2-ylmethyl)propan-1-amine;dihydrochloride

• Inchi： 1S/C11H24N2.2ClH/c1-3-8-13(9-4-2)10-11-6-5-7-12-11;;/h11-12H,3-10H2,1-2H3;2*1H
• InChI Key： ZSKMZVPTZAHQJI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC1CN(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 119
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride

Introduction to N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride (CAS No 1220035-97-1)

N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride, a compound with the chemical formula C₁₄H₂₄N₂HCl₂, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The use of N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride in various research settings has opened new avenues for therapeutic interventions.

The chemical structure of this compound features a propyl group attached to an amine, which is further substituted with a 2-pyrrolidinylmethyl moiety. This particular arrangement contributes to its distinct pharmacological profile, making it a subject of interest for scientists exploring novel drug candidates. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in the field of drug design have highlighted the importance of polyamine derivatives like N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride. These compounds have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. The pyrrolidinyl group, in particular, is known for its ability to interact with biological targets, making it a valuable component in the development of targeted therapies.

In the context of contemporary pharmaceutical research, N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride has been investigated for its potential role in addressing neurological disorders. Studies have suggested that this compound may interact with neurotransmitter systems, potentially offering benefits in conditions such as depression and cognitive impairment. The precise mechanisms by which it exerts its effects are still under investigation, but preliminary findings are encouraging.

The synthesis of N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, have been employed to achieve the desired product. These methods not only enhance the efficiency of the synthesis but also contribute to the scalability of the process for larger-scale applications.

One of the key challenges in working with N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride is its sensitivity to environmental conditions. Like many amine-based compounds, it can undergo degradation under certain pH levels or temperatures. Therefore, maintaining stringent control over reaction conditions is crucial to preserving its integrity throughout the research process. This has led to the development of specialized storage and handling protocols to ensure long-term stability.

The pharmacokinetic properties of N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride are another area of active investigation. Researchers are exploring how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is essential for optimizing dosages and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in unraveling these complex interactions.

In conclusion, N-Propyl-N-(2-pyrrolidinylmethyl)-1-propanaminedihydrochloride (CAS No 1220035-97-1) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for researchers studying neurological disorders and other therapeutic areas. As our understanding of its properties continues to evolve, so too will its role in advancing medical science.